Cas no 89112-83-4 (Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-)

• Product Name: Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-
• CAS No: 89112-83-4
• MF: C₁₆H₁₀Cl₃N₃O
• MW: 366.629100322723
• CID: 611835
• PubChem ID: 136220728
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-
• 6-[2-amino-6-(2-chlorophenyl)-1H-pyrimidin-4-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
• DTXSID30751871
• 89112-83-4
• 6-[2-Amino-6-(2-chlorophenyl)pyrimidin-4(1H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one

• Inchi： 1S/C16H10Cl3N3O/c17-8-5-10(15(23)12(19)6-8)14-7-13(21-16(20)22-14)9-3-1-2-4-11(9)18/h1-7,23H,(H2,20,21,22)
• InChI Key： AWEAJUFRMUAGFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C2C=C(C=C(C=2O)Cl)Cl)=NC(N)=N1

Computed Properties

• Exact Mass: 364.988945g/mol
• Monoisotopic Mass: 364.988945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72Ų